Cas no 203000-53-7 (Phosphine,1,1'-(1,2-ethanediyl)bis[1-(1,1-dimethylethyl)-1-methyl-, (1S,1'S)-)

• Product Name: Phosphine,1,1'-(1,2-ethanediyl)bis[1-(1,1-dimethylethyl)-1-methyl-, (1S,1'S)-
• CAS No: 203000-53-7
• MF: C₁₂H₂₈P₂
• MW: 234.298245429993
• CID: 241161
• PubChem ID: 6395207
• Update Time: 2025-04-19

Phosphine,1,1'-(1,2-ethanediyl)bis[1-(1,1-dimethylethyl)-1-methyl-, (1S,1'S)- Chemical and Physical Properties

Names and Identifiers

• (S,S)-1,2-BIS(TERT-BUTYLMETHYLPHOSPHINO)ETHANE
• tert-butyl-[2-[tert-butyl(methyl)phosphanyl]ethyl]-methylphosphane
• (S)-tert-butyl-[2-[tert-butyl(methyl)phosphanyl]ethyl]-methylphosphane
• (S*,S*)-1,2-BIS(TERT-BUTYLMETHYLPHOSPHINO)ETHANE
• (S,S)-1,2-bis(t-butylmethylphosphino)ethane
• (S,S)-BisP
• AC1O4MQW
• AGN-PC-00D5NM
• SCHEMBL1768129
• DTXSID50423104
• 1,2-bis(t-butylmethylphosphino)ethane
• 203000-53-7
• FT-0772328
• TERT-BUTYL({2-[TERT-BUTYL(METHYL)PHOSPHANYL]ETHYL})METHYLPHOSPHANE
• Phosphine,1,1'-(1,2-ethanediyl)bis[1-(1,1-dimethylethyl)-1-methyl-, (1S,1'S)-

• Inchi： 1S/C12H28P2/c1-11(2,3)13(7)9-10-14(8)12(4,5)6/h9-10H2,1-8H3
• InChI Key： SIMSUOWKMVWQAI-UHFFFAOYSA-N
• SMILES： P(C)(CCP(C)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 234.16700
• Monoisotopic Mass: 234.16662489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 27.18000
• LogP: 4.80680